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Compound of Interest

Compound Name: Oenanthotoxin

CAS No.: 20311-78-8

Cat. No.: B15725269

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oenanthotoxin is a highly potent neurotoxin isolated from plants of the Oenanthe genus, most

notably Hemlock Water Dropwort (Oenanthe crocata)[1][2]. It functions as a noncompetitive

gamma-aminobutyric acid (GABA) antagonist in the central nervous system, leading to severe

neurological effects such as convulsions and seizures[1][3]. Due to its acute toxicity, stringent

safety protocols must be followed to prevent accidental exposure during research and drug

development activities.

Toxicity Data
Oenanthotoxin is classified as an acutely toxic substance. The following table summarizes the

available quantitative toxicity data.
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Toxicity Metric Value Species
Route of
Administration

Reference

LD50 0.58 mg/kg Mouse Not Specified [1]

LD50 < 3 mg/kg Rat Not Specified

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Oenanthotoxin.

The following PPE should be considered the minimum requirement.

PPE Category Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact, a

potential route of exposure[3].

The outer glove can be

disposed of immediately after

handling, minimizing

contamination of the inner

glove and subsequent

surfaces.

Eye Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes and

aerosols, preventing contact

with mucous membranes.

Body Protection

A disposable, solid-front, back-

tying laboratory coat over

dedicated work clothing.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.

Essential for handling the solid

form of the toxin or when there

is a risk of aerosol generation.
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Experimental Protocol: Safe Handling in a
Laboratory Setting
All work with Oenanthotoxin must be conducted in a designated area within a certified

chemical fume hood or a Class II Biological Safety Cabinet to minimize the risk of inhalation

exposure.

Preparation:

Ensure the chemical fume hood or biological safety cabinet is functioning correctly.

Cover the work surface with an absorbent, disposable bench liner.

Assemble all necessary equipment and reagents before introducing Oenanthotoxin to the

work area.

Prepare a designated, clearly labeled waste container for all contaminated disposable

materials.

Ensure a spill kit appropriate for potent toxins is readily accessible.

Handling:

Don all required PPE before entering the designated handling area.

When weighing the solid compound, do so within the fume hood on a tared weigh paper or in

a container that can be sealed for transfer.

To prepare solutions, add the solvent to the container with the pre-weighed Oenanthotoxin
slowly to avoid splashing.

Keep all containers with Oenanthotoxin sealed when not in immediate use.

Post-Handling:

Decontaminate all non-disposable equipment that has come into contact with

Oenanthotoxin.
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Carefully remove and dispose of the outer pair of gloves into the designated waste container.

Remove the remaining PPE in a manner that avoids self-contamination and dispose of it in

the designated waste container.

Thoroughly wash hands and forearms with soap and water after exiting the work area.

Operational and Disposal Plans
Spill Decontamination:

Evacuate: Immediately alert others in the area and evacuate the contaminated space.

Isolate: Secure the area to prevent unauthorized entry.

Decontaminate:

Don appropriate PPE, including respiratory protection.

For small spills, cover with an absorbent material from a spill kit.

Gently apply a deactivating solution (e.g., a solution of sodium hypochlorite) to the

absorbent material and the surrounding area.

Allow sufficient contact time for the deactivating agent to neutralize the toxin.

Carefully collect all contaminated materials into a labeled hazardous waste container.

Clean the spill area again with a detergent solution, followed by a water rinse.

Waste Disposal: Oenanthotoxin and all materials contaminated with it are considered acutely

toxic hazardous waste and must be disposed of accordingly.

Segregation: All Oenanthotoxin waste, including empty containers, contaminated PPE, and

spill cleanup materials, must be collected in a dedicated, clearly labeled, leak-proof

hazardous waste container.
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Labeling: The waste container must be labeled as "Acutely Toxic Hazardous Waste" and

include the chemical name "Oenanthotoxin".

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company. Do not dispose of any Oenanthotoxin waste down the drain or in the regular

trash.

Visual Workflow for Safety and Disposal
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Caption: Oenanthotoxin Handling and Disposal Workflow.
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Caption: Oenanthotoxin Spill Response Plan.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15725269/docs?utm_src=pdf-body-img#essential-safety-and-logistical-information-for-handling-oenanthotoxin
https://www.benchchem.com/product/b15725269/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-oenanthotoxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15725269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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